4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(2,3-dimethylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-9-4-3-5-12(10(9)2)13-8-11(15(17)18)6-7-14(13)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: KHZCDONWMGCQBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C=CC(=C2)C(=O)O)Cl)C
• Molecular Formula: C15H13ClO2
• DSSTOX Substance ID: DTXSID00680881
• Molecular Weight: 260.71 g/mol
• CAS RN: 1261980-18-0

Description

4-Chloro-3-(2,3-dimethylphenyl)benzoic acid (4-Cl-DMPB) is an organic compound with the chemical formula C13H12ClO2. It is a white crystalline solid that is soluble in many organic solvents. 4-Cl-DMPB is a common precursor to many pharmaceuticals, pesticides, and other biologically active compounds. It is also used as a reagent in organic synthesis and as a catalyst in the synthesis of other compounds.

Mechanism of Action

4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% is an organic compound that is capable of reacting with other molecules, such as proteins, to form covalent bonds. This reaction is known as a Michael addition reaction and it is responsible for the biological activity of 4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95%. The reaction is catalyzed by enzymes, such as cytochrome P450, and it involves the addition of a 4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% molecule to the substrate molecule, resulting in the formation of a covalent bond.
Biochemical and Physiological Effects
4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, 4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% has been found to possess anti-inflammatory and antioxidant properties and it has been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and it is widely available. Additionally, it is relatively stable and does not require special storage conditions. However, there are some limitations to its use in laboratory experiments. It is a highly reactive compound and it can react with other molecules, such as proteins, to form covalent bonds. Additionally, it can be toxic and it can be difficult to accurately measure its concentration in solution.

Future Directions

There are many potential future directions for the use of 4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95%. It has potential applications in the synthesis of new pharmaceuticals, pesticides, and other biologically active compounds. Additionally, it could be used as a reagent in organic synthesis and as a catalyst in the synthesis of other compounds. It could also be used in the development of new materials, such as polymers and nanomaterials. Finally, it could be used to study the biochemical and physiological effects of 4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% on cells and organisms.

Synthesis Methods

4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% can be synthesized by the reaction of 2,3-dimethylphenol with chloroacetic acid in the presence of an acid catalyst. This reaction produces 4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% in a yield of up to 95%. The reaction is typically carried out at temperatures between 40-60°C and the reaction time is usually between 1-2 hours.

Scientific Research Applications

4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% has been used in various scientific research applications, including its use as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a substrate for enzyme-catalyzed reactions. It has also been used in the synthesis of pharmaceuticals, pesticides, and other biologically active compounds. Additionally, 4-Chloro-3-(2,3-dimethylphenyl)benzoic acid, 95% has been used in the development of new materials, such as polymers and nanomaterials.